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Compound of Interest

Compound Name: tTAuP

Cat. No.: B1179274 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical compounds. This guide provides

immediate safety, operational, and disposal information for a substance preliminarily identified

as a water-soluble porphyrin derivative, likely 5,10,15,20-Tetrakis(4-

trimethylammoniophenyl)porphyrin tetra(p-toluenesulfonate), commonly abbreviated as

TTMAPP. The user-provided term "tTAuP" is likely a shorthand or internal identifier for this

compound.

Hazard Identification and Safety Data
Based on available safety information for TTMAPP (CAS No. 69458-20-4), the compound

presents the following hazards. It is crucial to consult the full Safety Data Sheet (SDS) from

your supplier for comprehensive details.

Hazard Classification GHS Hazard Statement Description

Skin Irritation (Category 2) H315 Causes skin irritation.

Serious Eye Irritation

(Category 2)
H319 Causes serious eye irritation.

Specific Target Organ Toxicity

— Single Exposure (Category

3), Respiratory System

H335
May cause respiratory

irritation.
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Source: Sigma-Aldrich, Santa Cruz Biotechnology.[1][2]

Personal Protective Equipment (PPE)
A risk assessment should always be conducted before handling. However, the minimum

required PPE for handling tTAuP in powder form or in solution includes:

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical safety goggles.

Respiratory Protection: For handling the powder outside of a fume hood or ventilated

enclosure, a NIOSH-approved N95 dust mask or higher is required to prevent inhalation of

airborne particles.

Body Protection: A standard laboratory coat should be worn.

Experimental Protocol: Safe Handling Workflow
The following protocol outlines the essential steps for the safe handling of tTAuP from receipt

to disposal.

1. Preparation and Weighing:

Always handle the solid form of tTAuP in a well-ventilated area, preferably within a chemical

fume hood or a powder containment hood, to minimize inhalation risk.

Before weighing, ensure all necessary PPE is correctly worn.

Use anti-static weighing boats to prevent dispersal of the fine powder.

Clean the balance and surrounding area with a damp cloth or wipe after weighing to collect

any residual powder. Do not use a dry brush, as this can generate dust.

2. Solution Preparation:

When dissolving the solid, add the powder slowly to the solvent (e.g., deionized water) to

avoid splashing.
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If the dissolution process is exothermic, use an ice bath to control the temperature.

Cap the container securely and mix using a vortexer or magnetic stirrer within a fume hood.

3. Use in Experiments:

Conduct all experimental procedures involving tTAuP within a fume hood.

Avoid direct contact with the skin and eyes. If contact occurs, immediately flush the affected

area with copious amounts of water for at least 15 minutes and seek medical attention.

Keep containers of tTAuP, both solid and in solution, closed when not in use to prevent

contamination and accidental spills.

4. Spill Management:

Solid Spills: In case of a small spill of the powder, gently cover the material with an

absorbent material to avoid creating dust. Carefully scoop the mixture into a labeled waste

container. Clean the area with a wet cloth.

Solution Spills: For spills of tTAuP solutions, absorb the liquid with a spill pillow or other

suitable absorbent material. Place the used absorbent in a sealed, labeled waste container.

Disposal Plan
All waste containing tTAuP, including contaminated consumables (e.g., pipette tips, gloves),

excess solid material, and solutions, must be disposed of as chemical waste.

Waste Collection: Collect all tTAuP waste in a clearly labeled, sealed, and leak-proof

container. The label should include the chemical name and associated hazards.

Waste Segregation: Do not mix tTAuP waste with other incompatible waste streams.

Disposal Route: Follow all local, state, and federal regulations for the disposal of hazardous

chemical waste. Consult your institution's Environmental Health and Safety (EHS)

department for specific disposal procedures.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1179274?utm_src=pdf-body
https://www.benchchem.com/product/b1179274?utm_src=pdf-body
https://www.benchchem.com/product/b1179274?utm_src=pdf-body
https://www.benchchem.com/product/b1179274?utm_src=pdf-body
https://www.benchchem.com/product/b1179274?utm_src=pdf-body
https://www.benchchem.com/product/b1179274?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualization of Safe Handling Workflow
The following diagram illustrates the key decision points and procedural flow for safely handling

tTAuP in a laboratory setting.
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Safe Handling Workflow for tTAuP
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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